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Compound of Interest

Compound Name:
2-((p-

Aminophenyl)sulphonyl)ethanol

Cat. No.: B1266255 Get Quote

An In-depth Technical Guide to 2-((p-Aminophenyl)sulphonyl)ethanol

This technical guide provides a comprehensive overview of 2-((p-
Aminophenyl)sulphonyl)ethanol (CAS No. 5246-58-2), a chemical intermediate of interest to

researchers, scientists, and professionals in drug development. This document collates

available material safety data, physical and chemical properties, and outlines general

experimental procedures.

Chemical Identification and Properties
2-((p-Aminophenyl)sulphonyl)ethanol is a sulfone compound containing a primary amine

and a hydroxyl group. Its chemical structure and properties are summarized below.
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Property Value Source

CAS Number 5246-58-2 [1][2]

Molecular Formula C₈H₁₁NO₃S [1][2]

Molecular Weight 201.24 g/mol [1]

Melting Point 210-213 °C (decomposes) [3]

Boiling Point (Predicted) 469.2 ± 45.0 °C [3]

Density (Predicted) 1.364 ± 0.06 g/cm³ [3]

pKa (Predicted) 13.83 ± 0.10 [3]

Appearance Powder [2]

Hazard Identification and Safety Information
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2-((p-Aminophenyl)sulphonyl)ethanol is classified as a hazardous substance.[1]

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Serious Eye Irritation 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Signal Word: Warning[3]

Hazard Pictograms:
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GHS Hazard Pictograms

Click to download full resolution via product page

Caption: GHS pictogram for skin, eye, and respiratory irritation.

Precautionary Statements:[3]
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Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.

P264 Wash skin thoroughly after handling.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P312
Call a POISON CENTER/doctor if you feel

unwell.

P332+P313
If skin irritation occurs: Get medical

advice/attention.

P337+P313
If eye irritation persists: Get medical

advice/attention.

P362+P364
Take off contaminated clothing and wash it

before reuse.

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.

P405 Store locked up.

P501
Dispose of contents/container to an approved

waste disposal plant.

Experimental Protocols
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While specific, detailed experimental protocols for 2-((p-Aminophenyl)sulphonyl)ethanol are

not readily available in the public domain, this section provides general methodologies for its

synthesis, handling, and analysis based on common laboratory practices for similar sulfonyl

compounds.

General Synthesis Pathway
The synthesis of 2-((p-Aminophenyl)sulphonyl)ethanol can be conceptualized as a multi-

step process, likely starting from a nitro-substituted precursor. A possible synthetic route is the

reduction of a nitro group to an amine. A Chinese patent describes a general method for

preparing 2-hydroxyethyl sulfone aniline derivatives by reducing the corresponding

nitrobenzene derivative with hydrazine hydrate in the presence of a catalyst.[4]

2-((p-Nitrophenyl)sulphonyl)ethanol Reduction Reaction
(e.g., Hydrazine Hydrate, Catalyst)

Step 1 2-((p-Aminophenyl)sulphonyl)ethanolStep 2

Click to download full resolution via product page

Caption: A potential synthesis pathway for 2-((p-Aminophenyl)sulphonyl)ethanol.

General Laboratory Handling Workflow
Safe handling of this compound is crucial due to its irritant properties. The following workflow

outlines the key steps for handling 2-((p-Aminophenyl)sulphonyl)ethanol in a laboratory

setting.[5][6]
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Preparation

Handling

Reaction/Use

Cleanup and Disposal

1. Review MSDS
2. Wear appropriate PPE

(Gloves, Goggles, Lab Coat)

3. Work in a well-ventilated area
or fume hood

4. Weigh and transfer carefully

5. Use appropriate glassware
6. Monitor reaction conditions

7. Decontaminate glassware
and work surfaces

8. Dispose of waste in
labeled containers

Click to download full resolution via product page

Caption: General laboratory workflow for handling chemical compounds.

General Analytical Method
High-Performance Liquid Chromatography (HPLC) is a common analytical technique for the

separation and quantification of organic compounds. While a specific method for 2-((p-
Aminophenyl)sulphonyl)ethanol was not found, a reverse-phase HPLC method for a similar

compound, 2-((4-Aminophenyl)sulfonyl)ethyl hydrogen sulfate, has been described and could

be adapted.[7]

Representative HPLC Conditions:

Column: C18 reverse-phase column

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1266255?utm_src=pdf-body-img
https://www.benchchem.com/product/b1266255?utm_src=pdf-body
https://www.benchchem.com/product/b1266255?utm_src=pdf-body
https://sielc.com/ethanol-2-4-aminophenylsulfonyl-hydrogen-sulfate-ester
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mobile Phase: A gradient of an aqueous buffer (e.g., phosphate buffer) and an organic

solvent (e.g., acetonitrile or methanol).

Detection: UV detector at a wavelength determined by the UV absorbance spectrum of the

compound.

Flow Rate: Typically 1.0 mL/min.

Injection Volume: Typically 10-20 µL.

Toxicological and Ecotoxicological Information
Detailed toxicological and ecotoxicological data for 2-((p-Aminophenyl)sulphonyl)ethanol are

not readily available in the reviewed literature. The GHS classification indicates that the primary

hazards are skin, eye, and respiratory irritation upon single exposure.[1] No information was

found regarding chronic toxicity, carcinogenicity, mutagenicity, or environmental fate.

Storage and Disposal
Storage: Store in a cool, dry, well-ventilated place away from incompatible materials such as

strong oxidizing agents.[3] Keep the container tightly closed.

Disposal: Dispose of the chemical and its container in accordance with local, regional, and

national regulations.[3] It is recommended to use a licensed professional waste disposal

service.

Conclusion
2-((p-Aminophenyl)sulphonyl)ethanol is a chemical intermediate with identified hazards of

skin, eye, and respiratory irritation. While detailed experimental protocols and comprehensive

toxicological and environmental data are limited in the public domain, this guide provides a

summary of the available safety information and general procedures for its handling, synthesis,

and analysis. Researchers and professionals should exercise caution and adhere to standard

laboratory safety practices when working with this compound. It is highly recommended to

obtain a comprehensive Safety Data Sheet (SDS) from the supplier before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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